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Compound of Interest

Compound Name: CW0134

Cat. No.: B15135559 Get Quote

An in-depth analysis of the technical specifications for a high-channel-count data acquisition

(DAQ) system, exemplified by a versatile 80-channel board, reveals a powerful tool for

researchers, scientists, and drug development professionals. While the specific model CW0134
could not be publicly identified, the following technical guide outlines the core specifications

and experimental capabilities of a comparable advanced data acquisition system.

Core Technical Specifications
A thorough understanding of a data acquisition board's quantitative specifications is critical for

experimental design and data interpretation. The following tables summarize the key

performance indicators of a representative high-channel-count DAQ system.

Table 1: General System Specifications
Feature Specification

Total Channels 80 (expandable to 128 or more)

Real-time Sampling User-selectable intervals

Data Logging Continuous to hard disk

Data Processing Offline analysis

Software Compatibility MATLAB, VC++

Data Export Formats ASCII, Excel, Binary, Universal File Format

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15135559?utm_src=pdf-interest
https://www.benchchem.com/product/b15135559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Analog Input Channel Specifications
Channel Type Quantity

Measurement
Range

Excitation
Voltage

Key Features

Strain Gauges

(¼, ½, Full

Bridge)

48
+10 mV to +80

mV
1-5 V (Variable)

Shunt calibration,

Simultaneous

sampling at

≥2000

samples/s/chann

el,

Bessel/Butterwor

th filters,

Dynamic

measurement

frequency: 1 Hz

– 500 Hz

LVDT 8
0.1 mV/V to 1000

mV/V
-

Carrier frequency

based amplifier

(> 4kHz)

Accelerometers

(ICP/IEPE)
8 - - TEDS Enabled

Analog Voltage

Input
8 ±10 V -

Multichannel

module for

various physical

quantities

Potentiometric

Transducer
8 ±500 mV/V 5 V -

System Architecture and Data Workflow
The logical flow of data from the physical world to actionable insights is a fundamental aspect

of any data acquisition system. The following diagram illustrates a typical workflow.
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A diagram illustrating the data acquisition workflow from sensor to analysis.

Experimental Protocols
Detailed methodologies are crucial for reproducible scientific experiments. Below is a

generalized protocol for utilizing a high-channel-count DAQ system for material stress-strain

analysis.

Objective: To characterize the mechanical properties of a material sample under tensile load.

Materials and Equipment:

Material sample

Tensile testing machine

Strain gauges

High-channel-count data acquisition system

Host computer with data acquisition and analysis software

Procedure:

Sensor Mounting: Affix strain gauges to the material sample at locations of interest.

System Connection: Connect the strain gauges to the appropriate input channels on the data

acquisition board.[1]
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Software Configuration:

Launch the data acquisition software on the host computer.

Configure the strain gauge channels, setting the correct bridge type (e.g., quarter, half,

full), excitation voltage, and gain.[1]

Set the sampling rate to at least 2000 samples/second/channel.[1]

Define the data logging parameters, including the file format (e.g., ASCII for compatibility

with multiple analysis programs) and storage location.[1]

Calibration: Perform a shunt calibration to ensure the accuracy of the strain measurements.

[1]

Data Acquisition:

Begin data acquisition.

Apply a tensile load to the material sample using the testing machine.

Simultaneously record the load data from the testing machine and the strain data from the

DAQ system.

Data Analysis:

Import the logged data into the analysis software (e.g., MATLAB).

Synchronize the load and strain data.

Calculate stress from the load data and the sample's cross-sectional area.

Plot the stress-strain curve to determine material properties such as Young's modulus and

yield strength.

The following diagram visualizes this experimental workflow.
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A flowchart of the experimental protocol for material stress-strain analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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